
Handling and safety precautions for 1-
Oxaspiro[2.5]octane-2-carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-Oxaspiro[2.5]octane-2-

carbonitrile

Cat. No.: B1296545 Get Quote

Technical Support Center: 1-
Oxaspiro[2.5]octane-2-carbonitrile
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 1-Oxaspiro[2.5]octane-2-
carbonitrile.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Oxaspiro[2.5]octane-2-carbonitrile?

A1: 1-Oxaspiro[2.5]octane-2-carbonitrile is classified as a hazardous substance. Key

hazards include:

Acute Toxicity (Oral): Toxic if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][3]

Serious Eye Damage: Causes serious eye damage.[1]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Q2: What are the immediate first-aid measures in case of exposure?
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A2: In case of any exposure, it is crucial to seek medical advice immediately. The following are

the initial first-aid steps:

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[3]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][3] If present, remove

contact lenses and continue rinsing.[1] Get immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[1]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: Appropriate PPE must be worn at all times when handling 1-Oxaspiro[2.5]octane-2-
carbonitrile. This includes:

Hand Protection: Protective gloves.[1]

Eye and Face Protection: Chemical goggles or safety glasses and a face shield.[1]

Skin and Body Protection: Wear suitable protective clothing and safety shoes.[1]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Q4: How should I properly store 1-Oxaspiro[2.5]octane-2-carbonitrile?

A4: Store the compound in a dry, cool, and well-ventilated area.[1] Keep the container tightly

closed when not in use and away from ignition sources.[1] It should be stored locked up.[2]

Q5: What are the incompatible materials to avoid?

A5: Avoid contact with strong acids and strong oxidizing agents.[1]
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Issue Possible Cause Recommended Action

Accidental Spill
Improper handling or container

failure.

Evacuate unnecessary

personnel.[1] For small spills,

use a dry chemical absorbent.

For large spills, dike the area

and use a pump or vacuum.

Use explosion-proof

equipment.[1] Ensure

adequate ventilation.[1]

Fire
Exposure to heat, sparks, or

flame.

Use alcohol-resistant foam,

carbon dioxide, dry powder, or

water spray to extinguish the

fire.[1] Evacuate the area and,

if possible, fight the fire

remotely due to the risk of

explosion.[1]

Skin or Eye Irritation During

Experiment

Inadequate PPE or accidental

contact.

Immediately cease work and

follow the first-aid procedures

for skin and eye contact. Seek

medical attention.[1][3]

Unusual Odor Detected Potential leak or vapor release.

Ensure the work area is well-

ventilated. Do not breathe

fumes, mist, spray, or vapors.

[1] If a leak is suspected,

evacuate the area and assess

the situation with appropriate

safety personnel.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₁NO [4]

Molecular Weight 137.18 g/mol [4]

CAS Number 36929-66-5 [1][4]

Note: Detailed physical properties such as boiling point, melting point, and density are not

consistently available in the provided search results.

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a well-ventilated area, preferably a chemical fume hood.[1]

Dispensing: Use only non-sparking tools.[1] Grounding procedures should be followed to

avoid static electricity.[1]

Post-Handling: Wash hands thoroughly after handling the product.[1] Do not eat, drink, or

smoke in the work area.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant.[2]

Visualizations
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Emergency Response Workflow for 1-Oxaspiro[2.5]octane-2-carbonitrile Exposure

Exposure Occurs

Assess the Situation
(Inhalation, Skin/Eye Contact, Ingestion)

Remove from Exposure Source

Administer First Aid

Seek Immediate Medical Attention

Report the Incident

Click to download full resolution via product page

Caption: Emergency Response Workflow for Exposure Incidents.
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Safe Handling and Storage Logic

Start Handling Procedure

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Well-Ventilated Area
(Fume Hood)

Dispense Chemical
(Use Non-Sparking Tools)

Store in Cool, Dry, Well-Ventilated Area
(Tightly Closed Container)

End of Procedure

Click to download full resolution via product page

Caption: Logic Diagram for Safe Handling and Storage Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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